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Compound of Interest

Compound Name: Sequoyitol

Cat. No.: B191853 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Sequoyitol, including operational and disposal plans. By offering procedural, step-by-

step guidance, this document aims to be a preferred source for laboratory safety and chemical

handling, fostering a culture of safety and trust.

Chemical and Physical Properties
Sequoyitol, also known as 5-O-methyl-myo-inositol, is a naturally occurring cyclitol, a type of

sugar alcohol.[1][2] It is a white, crystalline solid that is soluble in water.[3][4] Understanding its

properties is the first step toward safe handling.
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Property Value References

Molecular Formula C7H14O6

Molecular Weight 194.18 g/mol [5]

Appearance White crystalline solid [3][4]

Solubility

Soluble in water. Soluble in

DMSO (~10 mg/ml) and

dimethyl formamide (~5

mg/ml). Partially soluble in

ethanol.

[3][4]

Melting Point
220 - 228 °C (for the related

compound myo-Inositol)
[3][6]

Boiling Point 317.20 °C (estimated) [7]

Personal Protective Equipment (PPE)
A foundational aspect of laboratory safety is the correct use of Personal Protective Equipment.

The following table outlines the recommended PPE for handling Sequoyitol, based on safety

data for closely related compounds.

PPE Category Recommended Equipment Rationale

Eye/Face Protection
Chemical safety goggles or

glasses.

Protects against dust particles

and splashes.[6][8]

Skin Protection
Lab coat and protective

gloves.

Prevents skin contact with the

chemical.[3][8]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A NIOSH/MSHA

approved respirator may be

necessary if dust is generated

and exposure limits are

exceeded.

Minimizes inhalation of

airborne particles.[3][9]
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Experimental Workflow: Safe Handling and Disposal
The following diagram illustrates the standard workflow for safely handling Sequoyitol in a

laboratory setting, from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of Sequoyitol in a laboratory setting.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes risks and ensures a safe working environment.

1. Preparation and Handling:

Always handle Sequoyitol in a well-ventilated area.[5]

Minimize dust generation during weighing and transfer.[10]

Use non-sparking tools.[5]

Wash hands thoroughly after handling the product.[10]

2. Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[5][10]

Keep away from incompatible materials such as strong oxidizing agents.[3][6]

3. First-Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6]

[10]

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing and shoes.[9]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[10]

If ingested: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[10]

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance.
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1. Waste Identification and Collection:

Collect waste Sequoyitol and any contaminated materials (e.g., weighing paper, gloves) in a

designated and properly labeled waste container.[5][11]

Do not mix with other waste streams unless instructed to do so by your institution's

Environmental Health and Safety (EHS) department.[11]

2. Spill Management:

In case of a spill, ensure the area is well-ventilated.[8]

Wear appropriate PPE.[10]

For a solid spill, carefully sweep or vacuum the material and place it into a suitable disposal

container. Avoid generating dust.[6][10]

Clean the spill area with soap and water.[11]

3. Final Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.[8]

Contact your institution's EHS department to arrange for the pickup and disposal of chemical

waste.[11] The material may be disposed of by a licensed chemical destruction plant or by

controlled incineration.[5]

By following these guidelines, researchers can handle Sequoyitol safely and responsibly,

contributing to a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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